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Compound of Interest

Compound Name: Albendazole sulfone-d3

Cat. No.: B602575

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Albendazole sulfone-d3. The following procedural
guidance outlines operational and disposal plans to ensure safe laboratory practices.

Hazard Identification and Classification

Albendazole sulfone-d3 is classified as a hazardous substance. It is essential to understand
its potential health risks before handling. Key hazards include:

Reproductive Toxicity: Suspected of damaging fertility or the unborn child[1][2][3][4].

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through
prolonged or repeated exposure[1][5].

Acute Oral Toxicity: Harmful if swallowed[1].

Skin Sensitization: May cause an allergic skin reaction[6].

Skin and Eye Irritation: Causes skin irritation and serious eye irritation[3][4].
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Hazard Classification GHS Category Hazard Statement
. o H361: Suspected of damaging
Reproductive Toxicity Category 2 . ]
fertility or the unborn child[1][2]
- o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure[1][5]
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
) L H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction[6]
) o H315: Causes skin irritation[3]
Skin Irritation Category 2 4]
o H319: Causes serious eye
Eye Irritation Category 2

irritation[3][4]

Operational Plan: Safe Handling and Storage

Strict adherence to the following procedures is mandatory to minimize exposure and ensure a

safe working environment.

Engineering Controls

o Work in a well-ventilated area. It is highly recommended to handle this compound within a

certified chemical fume hood to minimize inhalation exposure[1].

o Provide appropriate exhaust ventilation at places where dust is formed[1][3].

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling

Albendazole sulfone-d3:
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PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses with side

shields or Goggles

Must be compliant with
government standards such as
NIOSH (US) or EN 166 (EU)

[3].

Face Shield

Recommended when there is

a risk of splashing.

Skin Protection

Chemical-resistant Gloves

Impermeable and resistant to
the product. Due to a lack of
specific testing, nitrile or butyl
rubber gloves are a general
recommendation. Change
gloves immediately if

contaminated[5].

Protective Clothing

A lab coat or coveralls should
be worn. Ensure it is kept
clean and removed before

leaving the work area[1][6].

Respiratory Protection

Respirator

If dust is generated and
engineering controls are
insufficient, use a NIOSH-
approved particulate

respirator[1].

Hygiene Measures

e Wash hands thoroughly after handling and before breaks[5][6].

» Do not eat, drink, or smoke in the laboratory[6].

o Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse[6].

Storage
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» Store in a tightly closed container in a dry and well-ventilated place[1].
e Recommended long-term storage is at -20°C[1].

o Store locked up[2][5][6].

Disposal Plan

All waste materials contaminated with Albendazole sulfone-d3 must be treated as hazardous
waste and disposed of accordingly.

» Waste Collection: Collect waste in designated, properly labeled, and sealed containers. Do
not mix with other waste streams unless compatibility is confirmed[7][8].

» Disposal Method: Dispose of contents and container to an approved waste disposal plant[2]
[6]. This may involve incineration in a chemical incinerator equipped with an afterburner and
scrubber[3].

o Empty Containers: Containers that held the substance should be treated as hazardous
waste. For acute hazardous waste, triple rinsing may be required, with the rinsate collected
as hazardous waste[8].

o Spill Management: In case of a spill, avoid dust formation. Sweep up the material and place
it into a suitable container for disposal. Ensure proper PPE is worn during cleanup[1].

First Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route First Aid Procedure

If swallowed, call a doctor immediately. Do not

Ingestion . "
induce vomiting[6].
) Move the person to fresh air. If breathing is
Inhalation o ) )
difficult, seek medical attention[2][5].
Immediately wash with soap and plenty of water.
Skin Contact Remove contaminated clothing. If skin irritation

or rash occurs, get medical advice[6].

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o i

do. Continue rinsing and seek medical

attention[3].

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Albendazole sulfone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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